Cas no 332114-83-7 (<br>3-methoxyphenyl {[3-cyano-4,6-bis(4-methoxyphenyl)-2-pyridinyl]sulfanyl}ace tate)

• Product Name: <br>3-methoxyphenyl {[3-cyano-4,6-bis(4-methoxyphenyl)-2-pyridinyl]sulfanyl}ace tate
• CAS No: 332114-83-7
• MF: C₂₉H₂₄N₂O₅S
• MW: 512.576266288757
• CID: 3070151
• PubChem ID: 1727550
• Update Time: 2025-06-11

<br>3-methoxyphenyl {[3-cyano-4,6-bis(4-methoxyphenyl)-2-pyridinyl]sulfanyl}ace tate Chemical and Physical Properties

Names and Identifiers

• <br>3-methoxyphenyl {[3-cyano-4,6-bis(4-methoxyphenyl)-2-pyridinyl]sulfanyl}ace tate
• [3-Cyano-4,6-bis-(4-methoxy-phenyl)-pyridin-2-ylsulfanyl]-acetic acid 3-methoxy-phenyl ester
• AKOS000568129
• 3-Methoxyphenyl 2-((3-cyano-4,6-bis(4-methoxyphenyl)pyridin-2-yl)thio)acetate
• 3-methoxyphenyl {[3-cyano-4,6-bis(4-methoxyphenyl)-2-pyridinyl]sulfanyl}acetate
• (3-methoxyphenyl) 2-[3-cyano-4,6-bis(4-methoxyphenyl)pyridin-2-yl]sulfanylacetate
• 3-Methoxyphenyl2-((3-cyano-4,6-bis(4-methoxyphenyl)pyridin-2-yl)thio)acetate
• 332114-83-7
• AG-690/13507896

• MDL： MFCD01817885
• Inchi： 1S/C29H24N2O5S/c1-33-21-11-7-19(8-12-21)25-16-27(20-9-13-22(34-2)14-10-20)31-29(26(25)17-30)37-18-28(32)36-24-6-4-5-23(15-24)35-3/h4-16H,18H2,1-3H3
• InChI Key： QGNKRLRMFWZIEP-UHFFFAOYSA-N
• SMILES： S(CC(=O)OC1C=CC=C(C=1)OC)C1=C(C#N)C(=CC(C2C=CC(=CC=2)OC)=N1)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 512.14059304Da
• Monoisotopic Mass: 512.14059304Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 37
• Rotatable Bond Count: 10
• Complexity: 759
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 116Ų

Additional information on <br>3-methoxyphenyl {[3-cyano-4,6-bis(4-methoxyphenyl)-2-pyridinyl]sulfanyl}ace tate

Introduction to 3-methoxyphenyl {[3-cyano-4,6-bis(4-methoxyphenyl)-2-pyridinyl]sulfanyl}acetate (CAS No. 332114-83-7)

3-methoxyphenyl {[3-cyano-4,6-bis(4-methoxyphenyl)-2-pyridinyl]sulfanyl}acetate, with the CAS number 332114-83-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes functional groups such as 3-methoxyphenyl, 3-cyano, and 4,6-bis(4-methoxyphenyl)-2-pyridinyl. The presence of these specific moieties suggests potential applications in the development of novel therapeutic agents, particularly in the context of targeting complex biological pathways.

The molecular structure of 3-methoxyphenyl {[3-cyano-4,6-bis(4-methoxyphenyl)-2-pyridinyl]sulfanyl}acetate is highly reminiscent of molecules that have been explored in recent years for their pharmacological properties. The combination of a pyridine core with sulfanyl and cyano substituents creates a unique chemical profile that may confer specific interactions with biological targets. This compound's design aligns with the growing trend in medicinal chemistry towards creating multifunctional molecules that can modulate multiple pathways simultaneously.

In recent years, there has been a surge in research focused on developing small molecule inhibitors that can modulate kinase activity, particularly in the context of cancer therapy. The structural features of 3-methoxyphenyl {[3-cyano-4,6-bis(4-methoxyphenyl)-2-pyridinyl]sulfanyl}acetate, including its pyridine scaffold and sulfanyl group, make it a promising candidate for such applications. Studies have shown that similar compounds can exhibit inhibitory effects on various kinases, which are key enzymes involved in cell signaling and proliferation. The presence of multiple methoxy groups further enhances its potential as a pharmacophore by improving solubility and metabolic stability.

The synthesis of 3-methoxyphenyl {[3-cyano-4,6-bis(4-methoxyphenyl)-2-pyridinyl]sulfanyl}acetate involves a series of multi-step reactions that require precise control over reaction conditions. The introduction of the cyano group at the 3-position of the pyridine ring is particularly critical, as it influences the electronic properties of the molecule and its interactions with biological targets. Additionally, the sulfanyl group at the para position relative to the methoxy group on the phenyl ring contributes to the compound's overall stability and bioavailability.

One of the most compelling aspects of 3-methoxyphenyl {[3-cyano-4,6-bis(4-methoxyphenyl)-2-pyridinyl]sulfanyl}acetate is its potential for further derivatization. By modifying various functional groups within its structure, researchers can explore a wide range of pharmacological profiles. For instance, replacing the cyano group with other electron-withdrawing or electron-donating substituents may alter its binding affinity to specific targets. Similarly, changes to the methoxy groups could influence its metabolic fate and overall efficacy.

In conclusion, 3-methoxyphenyl {[3-cyano-4,6-bis(4-methoxyphenyl)-2-pyridinyl]sulfanyl}acetate represents an exciting opportunity for pharmaceutical innovation. Its unique structural features and potential for modulating key biological pathways make it a valuable candidate for further investigation. As research in this area continues to advance, compounds like this one are likely to play a significant role in the development of next-generation therapeutic agents.